N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide

• IUPAC Name: N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-fluorobenzamide
• InChI: InChI=1S/C23H19FN2O2/c24-19-8-4-7-18(13-19)23(28)25-20-10-11-21-17(14-20)9-12-22(27)26(21)15-16-5-2-1-3-6-16/h1-8,10-11,13-14H,9,12,15H2,(H,25,28)
• InChI Key: LSYNXJOZVRBNIL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C2=C1C=C(C=C2)NC(=O)C3=CC(=CC=C3)F)CC4=CC=CC=C4
• Molecular Formula: C23H19FN2O2
• Molecular Weight: 374.4 g/mol

Description

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is synthesized through a multistep process, and its unique structure has led to investigations into its mechanism of action and potential biochemical and physiological effects. In

Scientific Research Applications

Radioligand Development for PET Imaging

Research has demonstrated the utility of fluorine-containing benzamide analogs, including derivatives similar to N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide, as potential ligands for PET imaging. These compounds have shown moderate to high affinity for sigma-2 receptors, which are implicated in the status of solid tumors. The development and evaluation of these compounds, including their radiolabeling with fluorine-18, have led to high tumor uptake and acceptable tumor/normal tissue ratios in animal models, highlighting their potential for imaging sigma-2 receptor status in solid tumors (Tu et al., 2007).

Cellular Proliferation in Tumors

Another research application involves the assessment of cellular proliferation in tumors using PET with specific fluorine-18 labeled compounds. Studies have explored the feasibility of imaging tumor proliferation in patients with newly diagnosed malignant neoplasms. The research focused on the safety, dosimetry, and imaging capabilities of such compounds, correlating PET results with tumor proliferation markers like Ki-67. This approach demonstrates the potential of fluorine-labeled benzamide analogs in evaluating the proliferative status of solid tumors, offering insights into tumor biology and aiding in the management of cancer patients (Dehdashti et al., 2013).

Synthesis and Chemical Studies

Additional research has focused on the synthesis and evaluation of derivatives for various biological activities. This includes the development of practical and scalable synthetic routes for compounds with similar structures, which are valuable in medicinal chemistry for their potential as inhibitors of biological targets, such as the If current channel in cardiac tissue. These synthetic advancements contribute to the broader application of such compounds in drug development and therapeutic interventions (Yoshida et al., 2014).